5-Fluoroarachidonic acid

• CAS RN: 109522-28-3
• Molecular Formula: C7H16NNaO5S
• Molecular Weight: 322.5 g/mol
• IUPAC Name: (5E,8Z,11Z,14Z)-5-fluoroicosa-5,8,11,14-tetraenoic acid
• InChI: InChI=1S/C20H31FO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19(21)17-15-18-20(22)23/h6-7,9-10,12-13,16H,2-5,8,11,14-15,17-18H2,1H3,(H,22,23)/b7-6-,10-9-,13-12-,19-16+
• InChI Key: YNYCTHOFPFNXMS-KABLSXSFSA-N
• Isomeric SMILES: CCCCC/C=C\C/C=C\C/C=C\C/C=C(\CCCC(=O)O)/F
• SMILES: CCCCCC=CCC=CCC=CCC=C(CCCC(=O)O)F
• synonyms: 5-FAA; 5-fluoroarachidonic acid; 5-fluorotetraenoic acid

Description

5-Fluoroarachidonic acid (5-FAA) is a synthetic analog of arachidonic acid (AA), a polyunsaturated fatty acid that plays a crucial role in various physiological processes, including inflammation, immune response, and platelet aggregation. 5-FAA has been synthesized to investigate the biological effects of AA and its derivatives and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

5-Fluoroarachidonic acid exerts its biological effects by interacting with various cellular targets, including enzymes, receptors, and ion channels. It has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are involved in the synthesis of prostaglandins, a group of lipid mediators that play a key role in inflammation and pain. This compound has also been shown to activate the peroxisome proliferator-activated receptor (PPAR) gamma, a nuclear receptor that regulates lipid metabolism and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including inhibition of platelet aggregation, induction of apoptosis in cancer cells, and regulation of inflammatory responses. It has also been shown to modulate the activity of ion channels and neurotransmitter receptors, suggesting a potential role in the regulation of neuronal function.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-Fluoroarachidonic acid in lab experiments is its ability to selectively target specific cellular targets, such as COX enzymes and PPAR gamma. This allows researchers to investigate the specific biological effects of these targets without affecting other cellular processes. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experimental conditions.

Future Directions

There are several potential future directions for research on 5-Fluoroarachidonic acid. One area of interest is the development of novel drugs based on the structure of this compound that target specific cellular targets involved in disease processes. Another area of interest is the investigation of the potential role of this compound in the regulation of neuronal function and its potential use in the treatment of neurological disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential use in various disease states.

Synthesis Methods

5-Fluoroarachidonic acid is synthesized by the reaction of AA with fluorine gas in the presence of a catalyst. The reaction produces this compound, which is then purified and characterized using various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Scientific Research Applications

5-Fluoroarachidonic acid has been used in various scientific research applications to investigate the biological effects of AA and its derivatives. It has been used to study the mechanism of action of AA and its metabolites, as well as to investigate the biochemical and physiological effects of these compounds in vitro and in vivo.